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Compound of Interest

Compound Name: Cacotheline

Cat. No.: B613828 Get Quote

Introduction

Cacotheline is a nitro derivative of brucine used as a redox indicator, primarily in the titrimetric

analysis of specific metal ions.[1][2] It is particularly effective for the determination of tin (II)

ions, where its distinct color change provides a clear endpoint.[2][3] In its oxidized form, the

solution is typically yellow or orange, and in the presence of a reducing agent like Sn(II), it is

reduced to a reddish-purple compound. This property also makes it useful as a reagent for the

detection of vanadium, iron, and calcium ions.[4][5] This document provides a detailed protocol

for the preparation of a standard Cacotheline indicator solution for use in research and

analytical laboratories.

Quantitative Data Summary
The following table summarizes the key properties of Cacotheline.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b613828?utm_src=pdf-interest
https://www.benchchem.com/product/b613828?utm_src=pdf-body
https://www.ottokemi.com/redox-indicators/cacotheline-gr-redox-indicator.aspx
https://en.wikipedia.org/wiki/Cacotheline
https://en.wikipedia.org/wiki/Cacotheline
https://journals.indianapolis.iu.edu/index.php/ias/article/download/5320/5251/11271
https://www.alphachemikaindia.com/cacotheline-ar-redox-indicator--3795235.html
https://www.alphachemika.co/chemical/868/CACOTHELINE_AR.html
https://www.benchchem.com/product/b613828?utm_src=pdf-body
https://www.benchchem.com/product/b613828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name Nitrobrucine [5]

CAS Number 561-20-6 [1][2][4]

Molecular Formula
C₂₁H₂₁N₃O₇ or

C₂₁H₂₁N₃O₇·HNO₃·H₂O
[1][2][4]

Molecular Weight 427.41 g/mol or 508.44 g/mol [1][2]

Appearance
Yellow to orange crystalline

powder
[1][4][5]

Purity (Assay) ~95% [1][4]

Solubility
Soluble in water and dilute

NaOH solutions
[3][4][6]

Application
Redox Indicator for Sn(II), V,

Fe(III), Ca titration
[2][4][5]

Color Change (Sn²⁺) Orange/Yellow to Red-Purple [3]

Experimental Protocol: Preparation of 0.25% (w/v)
Cacotheline Indicator Solution
This protocol details the steps for preparing 100 mL of a 0.25% weight/volume Cacotheline
aqueous solution, a concentration suitable for general titrimetric procedures. For analyses

involving very low concentrations of ions, a more dilute solution (e.g., 0.04%) may be prepared

by adjusting the mass of the solute accordingly.[3]

1. Materials and Equipment

Chemicals:

Cacotheline powder (AR Grade, ~95% purity)[1][4]

Deionized or distilled water
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Equipment:

Analytical balance (readable to 0.1 mg)

100 mL volumetric flask (Class A)

50 mL beaker

Glass stirring rod

Weighing paper or boat

Wash bottle with deionized water

Funnel

Amber glass storage bottle

2. Safety Precautions

Wear standard personal protective equipment (PPE), including safety glasses and a lab coat.

Handle Cacotheline powder in a well-ventilated area or a fume hood to avoid inhalation.

Refer to the Material Safety Data Sheet (MSDS) for Cacotheline for specific handling and

disposal information.[5]

3. Preparation Procedure

Weighing the Solute: Accurately weigh 0.250 g of Cacotheline powder using an analytical

balance.

Initial Dissolution: Transfer the weighed powder into a 50 mL beaker. Add approximately 30

mL of deionized water.

Dissolving: Stir the mixture with a clean glass rod until the Cacotheline powder is completely

dissolved. Gentle warming on a hot plate may be used to facilitate dissolution but is not

typically necessary as Cacotheline is water-soluble.[4]
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Quantitative Transfer: Carefully place a funnel into the neck of the 100 mL volumetric flask.

Pour the Cacotheline solution from the beaker into the flask.

Rinsing: Rinse the beaker, stirring rod, and funnel multiple times with small volumes of

deionized water, transferring all rinsings into the volumetric flask to ensure no solute is lost.

Dilution to Volume: Add deionized water to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Storage: Transfer the final solution into a clearly labeled amber glass bottle. The label should

include the name of the solution ("Cacotheline Indicator 0.25% w/v"), preparation date, and

initials of the preparer. Store in a cool, dry, and dark place.[4]

Visualizations
The following diagram illustrates the workflow for the preparation of the Cacotheline indicator

solution.
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Workflow for Cacotheline Solution Preparation

Preparation

Final Steps

1. Weigh 0.250 g
of Cacotheline Powder

2. Dissolve in ~30 mL
of Deionized Water

3. Quantitatively Transfer
to 100 mL Volumetric Flask

4. Dilute to the Mark
with Deionized Water

5. Stopper and Mix
by Inversion

6. Transfer to Labeled
Amber Storage Bottle

Click to download full resolution via product page

Caption: Experimental workflow for preparing Cacotheline indicator solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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